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Compound of Interest

Compound Name: Byakangelicin

Cat. No.: B7822983 Get Quote

An In-depth Exploration of a Promising Natural Compound for Oncological and Inflammatory

Indications

Introduction
Byakangelicin, a furanocoumarin predominantly isolated from the root of Angelica dahurica,

has a rich history in traditional medicine for treating ailments such as colds, headaches, and

toothaches.[1][2][3][4] Modern scientific investigation has unveiled a spectrum of

pharmacological activities, positioning Byakangelicin as a compelling candidate for

therapeutic development, particularly in the fields of oncology and inflammatory diseases. This

technical guide provides a comprehensive overview of the current preclinical evidence

supporting the therapeutic potential of Byakangelicin, with a focus on its mechanisms of

action, quantitative efficacy data, and detailed experimental methodologies.

Anti-Cancer Applications: Targeting Breast Cancer
Preclinical studies have demonstrated Byakangelicin's potent anti-tumor effects in breast

cancer models.[1][2][3][4][5][6] The primary mechanism of action involves the suppression of

tumor growth and motility through the regulation of key signaling pathways.

Mechanism of Action: The SHP-1/JAK2/STAT3 Signaling
Pathway
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Byakangelicin exerts its anti-cancer effects by modulating the SHP-1/JAK2/STAT3 signaling

cascade.[1][2][3][4][5][6] It upregulates the expression of SHP-1, a protein tyrosine

phosphatase, which in turn inhibits the phosphorylation of JAK2 and its downstream target

STAT3.[1][5] This dose-dependent inhibition of STAT3 transcriptional activity is a crucial event

that leads to a reduction in the expression of genes involved in cell proliferation, survival, and

invasion.[1][2][3][5]
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Byakangelicin's Anti-Tumor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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